2-O-Methyl-b-D-N-acetylneuraminic acid methyl ester
2-O-Methyl-b-D-N-acetylneuraminic acid methyl ester
Brand Name:
Vulcanchem
CAS No.:
6730-43-4
VCID:
VC20784082
InChI:
InChI=1S/C13H23NO9/c1-6(16)14-9-7(17)4-13(22-3,12(20)21-2)23-11(9)10(19)8(18)5-15/h7-11,15,17-19H,4-5H2,1-3H3,(H,14,16)/t7-,8+,9+,10+,11+,13-/m0/s1
SMILES:
CC(=O)NC1C(CC(OC1C(C(CO)O)O)(C(=O)OC)OC)O
Molecular Formula:
C13H23NO9
Molecular Weight:
337.32 g/mol
2-O-Methyl-b-D-N-acetylneuraminic acid methyl ester
CAS No.: 6730-43-4
Cat. No.: VC20784082
Molecular Formula: C13H23NO9
Molecular Weight: 337.32 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 6730-43-4 |
|---|---|
| Molecular Formula | C13H23NO9 |
| Molecular Weight | 337.32 g/mol |
| IUPAC Name | methyl (2S,4S,5R,6R)-5-acetamido-4-hydroxy-2-methoxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylate |
| Standard InChI | InChI=1S/C13H23NO9/c1-6(16)14-9-7(17)4-13(22-3,12(20)21-2)23-11(9)10(19)8(18)5-15/h7-11,15,17-19H,4-5H2,1-3H3,(H,14,16)/t7-,8+,9+,10+,11+,13-/m0/s1 |
| Standard InChI Key | JKTJXQQVMKZKQA-GRRZBWEESA-N |
| Isomeric SMILES | CC(=O)N[C@@H]1[C@H](C[C@](O[C@H]1[C@@H]([C@@H](CO)O)O)(C(=O)OC)OC)O |
| SMILES | CC(=O)NC1C(CC(OC1C(C(CO)O)O)(C(=O)OC)OC)O |
| Canonical SMILES | CC(=O)NC1C(CC(OC1C(C(CO)O)O)(C(=O)OC)OC)O |
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